1-(benzo[d][1,3]dioxol-5-ylmethyl)-3-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]urea
• InChI: InChI=1S/C22H24N4O3/c1-15-21(18-6-4-3-5-7-18)16(2)26(25-15)11-10-23-22(27)24-13-17-8-9-19-20(12-17)29-14-28-19/h3-9,12H,10-11,13-14H2,1-2H3,(H2,23,24,27)
• InChI Key: VAXJXGCJBZOQBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNC(=O)NCC2=CC3=C(C=C2)OCO3)C)C4=CC=CC=C4
• Molecular Formula: C22H24N4O3
• Molecular Weight: 392.5 g/mol

Description

1-(benzo[d][1,3]dioxol-5-ylmethyl)-3-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)urea is a useful research compound. Its molecular formula is C22H24N4O3 and its molecular weight is 392.459. The purity is usually 95%.
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Scientific Research Applications

Photophysics and Sensing Applications

• The study on substituted 1,5-diphenyl-3-benzothiazol-2-yl-Δ2-pyrazolines elucidates their spectroscopic properties, which vary with substituent types and solvent polarity. These properties are particularly relevant for applications in photophysics and molecular sensing. The ability of these compounds to undergo electron transfer reactions suggests potential utility in developing sensors for metal ions (Rurack et al., 2000).

Anticancer Research

• Virtual screening targeting the urokinase receptor (uPAR) identified compounds with promising anticancer properties, indicating the potential of structurally complex ureas in developing novel therapeutics for breast cancer metastasis inhibition (Wang et al., 2011).

Metal Ion Complexation

• Research on N-hydroxyamide-containing heterocycles, including pyrimidinone and pyrazinone derivatives, highlights their ability to form complexes with iron(III) ions. This complexation behavior might inform the development of new metal-ion sensing or chelation therapies (Ohkanda et al., 1993).

Antimicrobial Activity

• The synthesis and biological activity studies of hybrid compounds derived from antipyrine, including N-Benzyl-N′-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)urea, demonstrate moderate antimicrobial activity. These findings suggest potential applications in designing new antimicrobial agents (Demirci, 2016).

Hydrogel Formation and Rheology

• The study on 1-(3-Methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea highlights its application in forming hydrogels whose physical properties can be tuned by the anion identity. This property is of interest for developing materials with specific mechanical characteristics or for drug delivery systems (Lloyd & Steed, 2011).